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Introduction

Lithium myristate, the lithium salt of myristic acid (tetradecanoic acid), is a chemical

compound with the formula C14H27LiO2.[1][2] It belongs to the class of metal soaps, which are

metallic salts of fatty acids. This white solid is formed by the ionic bond between a lithium

cation (Li+) and a myristate anion (C14H27O2-).[1] Historically significant within the broader

development of lithium-based greases, lithium myristate has found contemporary applications

in diverse fields, including cosmetics, industrial manufacturing, and polymer science. This

technical guide provides an in-depth exploration of its discovery, history, physicochemical

properties, synthesis protocols, and key applications, tailored for researchers, scientists, and

professionals in drug development.

Historical Context and Discovery
The history of lithium myristate is intrinsically linked to the broader story of lithium and its

derivatives. The element lithium was first identified in 1817 by Swedish chemist Johan August

Arfwedson from the mineral petalite.[3][4][5] However, it was not until the 1940s, during World

War II, that the first major application of lithium emerged in the form of high-temperature lithium

greases for aircraft engines.[3][4]

These greases were formulated using lithium soaps, such as lithium stearate and, by

extension, other fatty acid salts like lithium myristate. The key advantage of lithium soaps was
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their high melting point and lower corrosiveness compared to calcium-based soaps, as well as

superior water resistance compared to sodium-based alternatives.[3][6] An early method for

preparing lithium soaps involved adding a calculated amount of lithium acetate to an ethanol

solution of the respective fatty acid, as demonstrated by Ralston.[7] This pioneering work laid

the foundation for the synthesis and application of a range of lithium soaps, including lithium
myristate. While a specific date for the first synthesis of isolated lithium myristate is not

prominently documented, its development was a natural progression within the mid-20th-

century research into lithium-based lubricants.

Physicochemical Properties
Lithium myristate is a white solid at room temperature with solubility in water.[1][8] Its

properties are a direct result of its molecular structure, which combines a 14-carbon saturated

fatty acid tail with an ionic lithium head.[1]
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Property Value Reference(s)

Molecular Formula C14H27LiO2 [1][2]

Molecular Weight 234.30 g/mol [1][2][9]

IUPAC Name Lithium tetradecanoate [9][10]

CAS Registry Number 20336-96-3 [1][9]

Appearance Solid [1][10]

Melting Point 223.6-224.2 °C [7]

220-221 °C [10]

Boiling Point (est.) 319.60 °C @ 760 mm Hg [1][8][10]

Solubility (est.) 405.2 mg/L in water @ 25 °C [8]

Vapor Pressure (est.) 0.000139 mmHg @ 25 °C [1][8]

SMILES Notation
[Li+].CCCCCCCCCCCCCC(=

O)[O-]
[1][9]

InChI Identifier

InChI=1S/C14H28O2.Li/c1-2-

3-4-5-6-7-8-9-10-11-12-13-

14(15)16;/h2-13H2,1H3,

(H,15,16);/q;+1/p-1

[1][9]

Experimental Protocols: Synthesis of Lithium
Myristate
The synthesis of lithium myristate can be achieved through a straightforward acid-base

neutralization reaction between myristic acid and a lithium base, such as lithium hydroxide.

Objective: To synthesize lithium myristate from myristic acid and lithium hydroxide.

Materials:

Myristic Acid (C14H28O2)
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Lithium Hydroxide monohydrate (LiOH·H2O)

Ethanol (95%)

Deionized Water

Magnetic stirrer and stir bar

Heating mantle

Round-bottom flask

Condenser

Buchner funnel and filter paper

Drying oven

Methodology:

Dissolution of Reactant: In a round-bottom flask, dissolve a specific molar amount of myristic

acid in a sufficient volume of 95% ethanol with gentle heating and stirring. For example, use

22.84 g (0.1 mol) of myristic acid.

Preparation of Lithium Hydroxide Solution: In a separate beaker, dissolve a stoichiometric

equivalent of lithium hydroxide monohydrate in a minimal amount of deionized water. For 0.1

mol of myristic acid, use 4.20 g (0.1 mol) of LiOH·H2O.

Reaction: Slowly add the aqueous lithium hydroxide solution to the ethanolic solution of

myristic acid while stirring continuously. The mixture will become cloudy as the lithium
myristate salt precipitates.

Completion of Reaction: Attach a condenser to the flask and reflux the mixture for 1-2 hours

to ensure the reaction goes to completion.

Isolation of Product: After reflux, allow the mixture to cool to room temperature. The

precipitated lithium myristate can be collected by vacuum filtration using a Buchner funnel.
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Purification: Wash the collected solid product with cold ethanol to remove any unreacted

starting materials or impurities.

Drying: Dry the purified lithium myristate in a drying oven at a temperature below its

melting point (e.g., 80-100 °C) until a constant weight is achieved.

Reactants Preparation

Reaction & Purification Final Product

Myristic Acid
in Ethanol

Mixing and
Precipitation

Lithium Hydroxide
in Water

Reflux
(1-2 hours) Vacuum Filtration Wash with

Cold Ethanol Drying Pure Lithium
Myristate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of lithium myristate.

Applications
Lithium myristate's utility stems from its amphiphilic nature, possessing both a hydrophilic

(lithium salt) head and a lipophilic (fatty acid) tail. This structure makes it an effective surface-

active agent.

Cosmetics and Personal Care: A primary application is as an emulsifier in cosmetic

formulations such as creams and lotions.[1][11] It stabilizes oil-in-water or water-in-oil

mixtures, preventing them from separating and ensuring a consistent product texture.[11] As

an anionic surfactant, it also enhances the cleansing properties of products by reducing

surface tension.[1]

Industrial Surfactant: In industrial settings, lithium myristate functions as a dispersing and

emulsifying agent.[1]

Lubricants: As a component of the lithium soap family, it contributes to the thickening

structure of lubricating greases, providing thermal stability and resistance to water.[3][6]
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Polymer Manufacturing: The compound is approved as a stabilizer in polypropylene and its

copolymers intended for use in food contact materials, as noted in Food Contact Substance

Notifications (FCN) from the FDA.[1][8]
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Applications
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Lithium Myristate
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Amphiphilic Emulsifier Thermal Stability

PolymersCosmetics Lubricants
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Caption: Relationships of lithium myristate's components, properties, and applications.

Biological Relevance of the Myristate Moiety
While lithium myristate itself is primarily used in industrial and cosmetic applications, the

myristate component (myristic acid) is a naturally occurring saturated fatty acid involved in

critical biological processes. The most significant of these is N-myristoylation, a post-

translational modification where myristic acid is covalently attached to the N-terminal glycine

residue of many eukaryotic and viral proteins.
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This lipid modification is crucial for:

Protein Targeting: Myristoylation enhances the affinity of proteins for cellular membranes,

facilitating their localization to specific subcellular compartments like the plasma membrane

or endoplasmic reticulum.

Signal Transduction: Many key signaling proteins, including protein kinases (e.g., Src family

kinases) and G-protein alpha subunits, require myristoylation for proper function and

participation in signaling cascades.

Structural Stability: The attachment of the fatty acid can influence protein conformation and

stability.

Disruption of N-myristoylation has been implicated in various diseases, making the enzymes

involved, such as N-myristoyltransferase (NMT), attractive targets for drug development in

fields like oncology and infectious diseases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrates

Enzymatic Reaction

Products & Function

Myristoyl-CoA

N-Myristoyltransferase
(NMT)

N-Terminal Glycine
Protein

Myristoylated Protein

Cellular Membrane

 targets

Protein Localization &
Signal Transduction

Click to download full resolution via product page

Caption: Simplified overview of the N-myristoylation signaling pathway.

Conclusion

From its origins in the development of high-performance lubricants to its current role in

cosmetics and polymer science, lithium myristate has proven to be a versatile and valuable
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chemical compound. Its history reflects the broader technological advancements driven by the

unique properties of lithium salts. The combination of a stable hydrocarbon chain and a

reactive metal cation provides a foundation for its efficacy as an emulsifier, stabilizer, and

structural agent. For researchers and developers, understanding the fundamental chemistry

and historical context of lithium myristate provides a strong basis for innovating new

applications and improving existing formulations across a wide range of industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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